4-Piperidinobenzoate
Description
4-Piperidinobenzoate is a chemical compound featuring a piperidine ring fused to a benzoate ester group. Its synthesis typically involves substituting the N–H position of piperidine with a benzaldehyde derivative. For example, reacting piperidine (1) with 4-fluorobenzaldehyde (2) under anhydrous conditions (K₂CO₃, DMF, 90°C) yields 4-piperidinyl-benzaldehyde (3), a precursor for further functionalization . The integration of piperidine—a common scaffold in drug design—with aromatic or heterocyclic groups enhances its interaction with biological targets, such as enzymes or receptors.
Properties
Molecular Formula |
C12H14NO2- |
|---|---|
Molecular Weight |
204.24 g/mol |
IUPAC Name |
4-piperidin-1-ylbenzoate |
InChI |
InChI=1S/C12H15NO2/c14-12(15)10-4-6-11(7-5-10)13-8-2-1-3-9-13/h4-7H,1-3,8-9H2,(H,14,15)/p-1 |
InChI Key |
DGJNUESQBVPXAY-UHFFFAOYSA-M |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)C(=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- 4-Piperidinobenzoate lacks the thiosemicarbazide moiety present in derivatives like 5a-s, which are explicitly linked to enhanced antimicrobial and anticancer activities .
- 4-Piperidinone (CAS 13200-35-6) features a ketone group, increasing its reactivity but also toxicity risks, as noted in its safety data (e.g., respiratory irritation ).
- Piperidinium 4-oxo-4-(phenylamino)butanoate (CAS 112997-57-6) adopts an ionic structure, improving solubility in polar solvents compared to neutral esters like 4-Piperidinobenzoate .
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